molecular formula C8H16FNO B12453877 3-(3-Fluoropiperidin-1-yl)propan-1-ol

3-(3-Fluoropiperidin-1-yl)propan-1-ol

Cat. No.: B12453877
M. Wt: 161.22 g/mol
InChI Key: WOHQZLWEWNOTIV-UHFFFAOYSA-N
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Description

3-(3-Fluoropiperidin-1-yl)propan-1-ol is a fluorinated piperidine derivative characterized by a propan-1-ol chain linked to a 3-fluoropiperidine ring. Fluorine substitution on the piperidine moiety enhances lipophilicity and metabolic stability, making it a candidate for pharmaceutical applications, particularly in central nervous system (CNS) drug development.

Properties

Molecular Formula

C8H16FNO

Molecular Weight

161.22 g/mol

IUPAC Name

3-(3-fluoropiperidin-1-yl)propan-1-ol

InChI

InChI=1S/C8H16FNO/c9-8-3-1-4-10(7-8)5-2-6-11/h8,11H,1-7H2

InChI Key

WOHQZLWEWNOTIV-UHFFFAOYSA-N

Canonical SMILES

C1CC(CN(C1)CCCO)F

Origin of Product

United States

Preparation Methods

The synthesis of 3-(3-Fluoropiperidin-1-yl)propan-1-ol can be achieved through various synthetic routes. One common method involves the 1,3-dipolar cycloaddition reaction of azomethine ylides with vinyl fluoride. This method showcases the versatility of vinyl fluoride in cycloaddition reactions, making it a valuable approach for obtaining fluorinated piperidine derivatives

Chemical Reactions Analysis

3-(3-Fluoropiperidin-1-yl)propan-1-ol undergoes several types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids under appropriate conditions.

    Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

    Substitution: The fluorine atom in the piperidine ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium dichromate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(3-Fluoropiperidin-1-yl)propan-1-ol has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of various fluorinated compounds, which are valuable in medicinal chemistry and material science.

    Biology: The compound is studied for its potential as a dipeptidyl peptidase-IV (DPP-IV) inhibitor, which has implications in the treatment of type 2 diabetes and obesity.

    Medicine: Research has shown that derivatives of this compound exhibit antibacterial activity against Gram-positive pathogens, making it a potential candidate for developing new antibacterial agents.

    Industry: The compound’s fluorinated structure makes it useful in the development of new materials with unique properties, such as increased stability and reactivity.

Mechanism of Action

The mechanism of action of 3-(3-Fluoropiperidin-1-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. As a DPP-IV inhibitor, the compound binds to the active site of the enzyme, preventing the breakdown of incretin hormones. This leads to increased insulin secretion and decreased glucagon release, which helps regulate blood glucose levels. The compound’s antibacterial activity is attributed to its ability to disrupt bacterial cell wall synthesis and function.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following compounds share structural similarities with 3-(3-Fluoropiperidin-1-yl)propan-1-ol but differ in substituents, heterocyclic cores, or functional groups:

3-(Piperidin-1-yl)propan-1-ol
  • Formula: C₈H₁₇NO
  • Molecular Weight : 143.23 g/mol
  • Key Features: Lacks fluorine substitution; the basic piperidine-propanol structure serves as a scaffold for CNS-targeting molecules.
  • Applications : Intermediate in synthesizing analgesics and antipsychotics .
3-(5-Ethylpiperidin-2-yl)propan-1-ol
  • Formula: C₁₀H₂₁NO
  • Molecular Weight : 171.28 g/mol
  • Safety : Classified as hazardous, requiring strict handling protocols .
1-(3,3-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol
  • Formula: C₁₀H₂₀FNO
  • Molecular Weight : 189.28 g/mol
  • Key Features: Fluorine on the propanol chain and dimethylpiperidine group; enhanced metabolic resistance due to fluorination.
  • Applications : Investigated for antimicrobial activity .
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol
  • Formula : C₈H₁₁FN₂O
  • Molecular Weight : 170.18 g/mol
  • Key Features: Pyridine core with amino and fluorine substituents; polar functional groups may improve water solubility.
  • Commercial Use : Priced at $400–$4,800 per gram, indicating high value in niche syntheses .
3-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-ol
  • Formula : C₁₀H₁₀F₄O
  • Molecular Weight : 222.18 g/mol
  • Key Features : Fluorinated aromatic ring; trifluoromethyl group enhances electron-withdrawing effects.
  • Applications: Potential use in agrochemicals or materials science .

Comparative Data Table

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties/Applications
3-(3-Fluoropiperidin-1-yl)propan-1-ol C₈H₁₅FNO ~160* 3-Fluoropiperidine Enhanced lipophilicity; CNS drug lead
3-(Piperidin-1-yl)propan-1-ol C₈H₁₇NO 143.23 None Pharmaceutical intermediate
3-(5-Ethylpiperidin-2-yl)propan-1-ol C₁₀H₂₁NO 171.28 5-Ethylpiperidine Hazardous; steric bulk
1-(3,3-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol C₁₀H₂₀FNO 189.28 3,3-Dimethylpiperidine; 3-fluoro Antimicrobial potential
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol C₈H₁₁FN₂O 170.18 5-Fluoropyridine; amino High-cost research chemical

*Estimated based on structural analysis.

Functional and Pharmacological Insights

  • Fluorine Impact: Fluorine in 3-(3-Fluoropiperidin-1-yl)propan-1-ol likely improves blood-brain barrier penetration compared to non-fluorinated analogs like 3-(Piperidin-1-yl)propan-1-ol .
  • Heterocyclic Core: Piperidine derivatives generally exhibit higher basicity and solubility in acidic environments than pyridine-based analogs (e.g., 3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol), favoring salt formation for drug formulations .
  • Safety Profile : Fluorinated compounds may exhibit unique toxicity risks; rigorous safety assessments are recommended, as seen with 3-(5-Ethylpiperidin-2-yl)propan-1-ol .

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